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Compound of Interest

1-ethyltetrahydro-2(1H)-
Compound Name:

pyrimidinone
CAS No.: 66639-75-6
Cat. No.: B1288736

Get Quote

Executive Summary & Chemical Identity

In pharmaceutical synthesis and process chemistry, solvent selection dictates reaction kinetics,
stereoselectivity, and safety.

o DMPU is the industry-standard "safe" replacement for HMPA (Hexamethylphosphoramide). It
Is a cyclic urea with both nitrogens methylated, rendering it aprotic.

e 1-Ethyltetrahydro-2(1H)-pyrimidinone (Mono-ethyl cyclic urea) is structurally similar but
lacks substitution on the second nitrogen. This leaves a free N-H moiety, classifying it as a
protic urea derivative.

Critical Distinction: The presence of the N-H group in the 1-ethyl variant fundamentally alters its
solvent properties, making it unsuitable for strong base reactions (e.g., LDA, n-BuLi) where
DMPU excels.

Chemical Structure Comparison[1]
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Feature

DMPU

1-Ethyltetrahydro-2(1H)-
pyrimidinone

IUPAC Name

1,3-Dimethyl-3,4,5,6-
tetrahydro-2(1H)-pyrimidinone

1-Ethyl-tetrahydro-2(1H)-

pyrimidinone

Structure Type

Dialkyl Cyclic Urea

Monoalkyl Cyclic Urea

CAS Number

7226-23-5

66639-75-6

Molecular Weight

128.17 g/mol

128.17 g/mol

Solvent Class

Dipolar Aprotic

Polar Protic (Weak Acid/H-
Donor)

H-Bond Donor

No

Yes (N-H)

Physical State

Liquid (MP: -20°C)

Likely Solid/Viscous Liquid
(High MP due to H-bonding)*

*Note: Unsubstituted cyclic ureas (e.g., propylene urea) are high-melting solids (>250°C).

Mono-substitution lowers the melting point, but often not enough to be a low-viscosity liquid at

room temperature compared to the dimethyl analog.

Technical Performance & Mechanism
DMPU: The Cation Solvator

DMPU operates by solvating cations (Li+, Na+, K+) through its oxygen atom, which has high

electron density. The steric bulk of the methyl groups prevents the solvation of anions ("naked

anions"), drastically increasing the nucleophilicity of reagents.

o Key Mechanism: Dipole-dipole interaction with cations; no hydrogen bonding.

e Primary Use: Alkylations, Cyanations, and reactions involving organolithiums.

 Stability: Highly stable to strong bases (pH > 14).

1-Ethyltetrahydro-2(1H)-pyrimidinone: The H-Bond

Donor
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The mono-ethyl variant possesses a free N-H proton.

o Key Mechanism: Capable of Hydrogen Bond Donating (HBD). It can solvate anions (Cl-, Br-,
acetate) via H-bonding, which reduces their nucleophilicity—the opposite effect of DMPU.

e Reactivity Risk: The N-H proton is acidic (pKa ~20-25). Strong bases like LDA, NaH, or
Grignard reagents will deprotonate this solvent, consuming the reagent and generating a
nucleophilic urea anion.

» Niche Application: Potential use in acid-catalyzed reactions or as a component in Deep
Eutectic Solvents (DES) where H-bonding is required to solubilize polar substrates.

Decision Logic: Solvent Selection

The choice between these two depends entirely on the reaction mechanism required.

DOT Diagram: Solvent Selection Logic
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Select Reaction Type

Does reaction use Strong Base?
(LDA, n-BuLi, NaH, t-BuOK)

No (Mild/Acidic)

Is ‘Naked Anion' required?

Yes (Boost Reactivity)

SELECT DMPU

- i ility?
Is H-Bonding needed for solubility? (Aprotic, Base Stable)

Yes (Solubilize Salts)

o (General Polar)

CONSIDER NEP
(N-Ethylpyrrolidone)
If Liquid Aprotic needed

SELECT 1-Ethyl-pyrimidinone
(Protic, H-Donor)

Click to download full resolution via product page

Caption: Decision tree for selecting between dialkyl (DMPU) and monoalkyl (1-Ethyl) cyclic
ureas based on basicity and nucleophilicity requirements.

Experimental Protocols
Drying and Purification of DMPU

DMPU is hygroscopic. For moisture-sensitive reactions (e.g., organometallics), strictly
anhydrous conditions are required.

Protocol:
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 Pre-drying: Store DMPU over activated 4A molecular sieves for 24 hours.
« Distillation: Transfer to a round-bottom flask containing Calcium Hydride (CaH2).

o Reflux: Stir at 60-80°C (under reduced pressure if possible) for 2 hours. Note: DMPU has a
high boiling point (246°C); vacuum distillation is mandatory to avoid decompaosition.

o Collection: Distill under high vacuum (<10 mmHg). Collect the fraction boiling at ~100-110°C
(pressure dependent).

Storage: Store under Argon over 4A sieves.

Handling 1-Ethyltetrahydro-2(1H)-pyrimidinone

Due to its potential solid/viscous nature and N-H acidity:

e Melting: If solid, melt gently using a warm water bath (40-50°C) before dispensing.

» Incompatibility Check: Do not mix with hydrides (NaH, LiAlH4) or organolithiums. Evolution of
hydrogen gas indicates deprotonation.

» Viscosity Management: If used as a solvent, heating may be required to maintain fluidity.
Safety & Toxicology (E-E-A-T)
DMPU Profile[1][2][3][4][5]

» Toxicity: Originally developed as a safer alternative to HMPA (a potent carcinogen). However,
DMPU is still Reprotoxic and a potential teratogen.

e PPE: Nitrile gloves are insufficient for prolonged contact (permeation). Use Butyl rubber or
double-gloving protocols.

e Regulation: Often monitored under REACH and solvent restriction lists in pharma.

1-Ethyl-pyrimidinone Profile

o Data Scarcity: Toxicological data is less comprehensive than DMPU.
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e Metabolism: Mono-substituted ureas can be metabolized to open-chain ureas.

e Precaution: Treat with the same rigor as DMPU. Assume potential for skin absorption and
reprotoxicity until proven otherwise.

Alternative Solvents (Contextual Note)

If the intent was to find a "Green" or "Liquid" alternative to DMPU, the user may also consider:

* NEP (N-Ethylpyrrolidone): A 5-membered lactam. Liquid, aprotic, but faces similar reprotoxic
scrutiny as NMP.

» DMI (1,3-Dimethyl-2-imidazolidinone): A 5-membered cyclic urea. Functionally identical to
DMPU but often has slightly better solubility profiles for certain salts.

o DEPU (1,3-Diethyl-tetrahydro-2(1H)-pyrimidinone): The direct diethyl analog of DMPU.
Sterically bulkier, slightly more lipophilic.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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